Cas no 16599-98-7 (2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone)
16599-98-7 structure
Product Name:2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
CAS No:16599-98-7
MF:C14H13N3S
MW:255.338121175766
CID:121760
PubChem ID:12247014
Update Time:2025-04-18
2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
- 3-METHYL-2-BENZOTHIAZOLINONE PHENYLHYDRAZONE
- 3-methyl-3H-benzothiazol-2-one phenylhydrazone
- 16599-98-7
-
- Inchi: 1S/C14H13N3S/c1-17-12-9-5-6-10-13(12)18-14(17)16-15-11-7-3-2-4-8-11/h2-10,15H,1H3/b16-14-
- InChI Key: WPIYDVPSDRHPCS-PEZBUJJGSA-N
- SMILES: S1/C(=N\NC2C=CC=CC=2)/N(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 165.02491
- Monoisotopic Mass: 255.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 20.31
2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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